Cas no 2137652-00-5 (1H-1,2,3-Triazole-5-sulfonyl chloride, 4-ethyl-1-methyl-)

• Product Name: 1H-1,2,3-Triazole-5-sulfonyl chloride, 4-ethyl-1-methyl-
• CAS No: 2137652-00-5
• MF: C₅H₈ClN₃O₂S
• MW: 209.653918266296
• CID: 5296899
• Update Time: 2025-05-23

1H-1,2,3-Triazole-5-sulfonyl chloride, 4-ethyl-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-5-sulfonyl chloride, 4-ethyl-1-methyl-

• Inchi： 1S/C5H8ClN3O2S/c1-3-4-5(12(6,10)11)9(2)8-7-4/h3H2,1-2H3
• InChI Key： FXJAFXUNCHRKOS-UHFFFAOYSA-N
• SMILES： N1(C)C(S(Cl)(=O)=O)=C(CC)N=N1

Additional information on 1H-1,2,3-Triazole-5-sulfonyl chloride, 4-ethyl-1-methyl-

Comprehensive Overview of 1H-1,2,3-Triazole-5-sulfonyl chloride, 4-ethyl-1-methyl- (CAS No. 2137652-00-5)

The compound 1H-1,2,3-Triazole-5-sulfonyl chloride, 4-ethyl-1-methyl- (CAS No. 2137652-00-5) is a specialized sulfonyl chloride derivative with significant applications in organic synthesis and pharmaceutical research. Its unique structure, featuring a triazole ring and a sulfonyl chloride functional group, makes it a versatile intermediate for constructing complex molecules. Researchers and industries are increasingly interested in this compound due to its potential in drug discovery, agrochemical development, and material science.

One of the key reasons for the growing popularity of 1H-1,2,3-Triazole-5-sulfonyl chloride, 4-ethyl-1-methyl- is its role in click chemistry, a field that has gained immense traction in recent years. Click chemistry, awarded the Nobel Prize in 2022, emphasizes efficient and reliable reactions, and this compound fits perfectly into such paradigms. Its ability to form stable linkages with amines and alcohols under mild conditions makes it a preferred choice for synthesizing bioconjugates and small-molecule probes.

In the context of drug discovery, 2137652-00-5 is often utilized to introduce sulfonamide moieties into target molecules. Sulfonamides are known for their bioactivity, appearing in antibiotics, antivirals, and anticancer agents. The 4-ethyl-1-methyl substitution on the triazole ring further enhances the compound's stability and reactivity, making it a valuable building block for medicinal chemists. Recent studies have highlighted its use in developing kinase inhibitors and GPCR modulators, addressing some of the most pressing challenges in modern pharmacology.

Another area where 1H-1,2,3-Triazole-5-sulfonyl chloride, 4-ethyl-1-methyl- shines is in material science. Its sulfonyl chloride group can be easily converted into sulfonamides or sulfonate esters, which are critical for designing polymers and coating materials. With the rise of sustainable and high-performance materials, this compound offers a pathway to create novel functionalized surfaces with tailored properties. Industries are exploring its use in self-healing materials and conductive polymers, aligning with the global push toward advanced material solutions.

From a synthetic perspective, the compound's CAS No. 2137652-00-5 is often searched alongside terms like "sulfonyl chloride reactions" and "triazole derivatives synthesis." These queries reflect the broader interest in its reactivity and applications. For instance, the sulfonyl chloride group is highly electrophilic, enabling nucleophilic substitutions with amines or alcohols. Meanwhile, the triazole ring contributes to hydrogen bonding and π-stacking interactions, which are crucial for molecular recognition in biological systems.

Environmental and safety considerations are also part of the discourse around 1H-1,2,3-Triazole-5-sulfonyl chloride, 4-ethyl-1-methyl-. While it is not classified as a hazardous material, proper handling protocols are recommended due to its reactive nature. Researchers often inquire about "storage conditions for sulfonyl chlorides" and "compatibility with common solvents," underscoring the need for practical guidelines in laboratory settings. Innovations in green chemistry are further driving the development of safer and more efficient synthetic routes for such compounds.

In summary, 1H-1,2,3-Triazole-5-sulfonyl chloride, 4-ethyl-1-methyl- (CAS No. 2137652-00-5) is a multifaceted compound with broad applicability across pharmaceuticals, materials science, and organic synthesis. Its alignment with cutting-edge research trends, such as click chemistry and sustainable materials, ensures its continued relevance in scientific and industrial communities. As demand for specialized intermediates grows, this compound is poised to play a pivotal role in advancing innovation across multiple disciplines.